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Compound of Interest

Compound Name:
Tris-(4-chlorophenyl)-sulfonium

bromide

Cat. No.: B137785 Get Quote

An In-depth Technical Guide to Tris-(4-
chlorophenyl)-sulfonium Bromide
This technical guide provides a comprehensive overview of Tris-(4-chlorophenyl)-sulfonium
bromide, including its identification, physicochemical properties, synthesis, and applications.

This document is intended for researchers, scientists, and professionals in the fields of

chemistry and drug development.

Identification
While a specific CAS number for Tris-(4-chlorophenyl)-sulfonium bromide is not readily

available in public databases, the corresponding chloride salt, Tris-(4-chlorophenyl)-sulfonium

chloride, is well-documented. For the purpose of this guide, identification details for the chloride

analogue are provided as a close reference.
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Identifier Value Reference

Chemical Name
Tris-(4-chlorophenyl)-sulfonium

bromide
N/A

CAS Number Not available N/A

Related CAS Number

10354-98-0 (for Tris-(4-

chlorophenyl)-sulfonium

chloride)

[1]

Molecular Formula C₁₈H₁₂BrCl₃S N/A

Molecular Weight 446.61 g/mol N/A

InChI Key (Cation)

WZVFMENTBPLKRY-

UHFFFAOYSA-M (for Tris(4-

chlorophenyl)sulfonium)

[1]

Canonical SMILES (Cation)
C1=CC(=CC=C1--INVALID-

LINK--C3=CC=C(C=C3)Cl)Cl
[1]

Note: The Molecular Formula and Molecular Weight for the bromide salt have been calculated.

Physicochemical Properties
Quantitative data for the physicochemical properties of Tris-(4-chlorophenyl)-sulfonium
bromide are not extensively reported. The following table includes data for the analogous Tris-

(4-chlorophenyl)-sulfonium chloride and calculated values for the bromide salt where

applicable.
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Property Value Notes and References

Molecular Weight 402.15 g/mol (Chloride)[1]
446.61 g/mol (Bromide,

Calculated)

Appearance White solid (Chloride) Expected to be a solid

Solubility
Limited aqueous solubility

(Chloride)[1]

Expected to have similar

solubility

Stability
High thermal stability

(Chloride)[1]

The sulfonium cation is

stabilized by the electron-

withdrawing chloro groups.[1]

Synthesis and Experimental Protocols
The synthesis of triarylsulfonium salts, including Tris-(4-chlorophenyl)-sulfonium bromide,

can be achieved through various methods. A common approach involves the reaction of a

diaryl sulfoxide with a Grignard reagent.

General Experimental Protocol for the Synthesis of Tris-(4-chlorophenyl)-sulfonium
Bromide:

Preparation of Grignard Reagent: 4-chlorophenylmagnesium bromide is prepared by

reacting 4-bromochlorobenzene with magnesium turnings in an anhydrous ether solvent,

such as tetrahydrofuran (THF), under an inert atmosphere (e.g., nitrogen or argon).

Reaction with Diaryl Sulfoxide: A solution of bis(4-chlorophenyl) sulfoxide in an appropriate

solvent (e.g., benzene) is added dropwise to the Grignard reagent at an elevated

temperature. The reaction mixture is stirred for several hours.

Hydrolysis and Extraction: The reaction is quenched by the slow addition of an aqueous acid

solution, such as hydrobromic acid. The organic layer is separated, and the aqueous layer is

extracted multiple times with a suitable organic solvent (e.g., dichloromethane).

Purification: The combined organic extracts are dried over an anhydrous drying agent (e.g.,

magnesium sulfate), filtered, and the solvent is removed under reduced pressure to yield the
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crude Tris-(4-chlorophenyl)-sulfonium bromide. Further purification can be achieved by

recrystallization.

Below is a DOT script for a diagram illustrating the general synthesis workflow.

A generalized workflow for the synthesis of Tris-(4-chlorophenyl)-sulfonium bromide.

Applications in Research and Development
Triarylsulfonium salts are a class of compounds with diverse applications in organic synthesis

and materials science. While specific applications for the bromide salt are not widely

documented, the Tris-(4-chlorophenyl)-sulfonium cation is known for its utility in several areas.

Photoacid Generators (PAGs): Upon exposure to ultraviolet (UV) radiation, triarylsulfonium

salts can undergo photolysis to generate a strong acid. This property makes them valuable

as photoacid generators in photolithography for the manufacturing of microelectronics and in

cationic photopolymerization to initiate the curing of inks, coatings, and adhesives.[1]

Organic Synthesis: The sulfonium cation can act as an electrophile and a leaving group,

facilitating various organic transformations. It can be used in reactions involving nucleophilic

attack at the sulfur atom.[1]

Potential Biological Activity: Some sulfonium compounds have been investigated for their

biological activities. For instance, certain trialkyl sulfonium chlorides have shown fungicidal

properties.[1] While the biological activity of Tris-(4-chlorophenyl)-sulfonium bromide is

not well-characterized, its structural features suggest it could be a candidate for such

investigations.

The following DOT script visualizes the role of a triarylsulfonium salt as a photoacid generator.

The mechanism of a triarylsulfonium salt as a photoacid generator.

Conclusion
Tris-(4-chlorophenyl)-sulfonium bromide is a member of the triarylsulfonium salt family.

While specific data for the bromide salt is limited, information on the closely related chloride salt

provides valuable insights into its properties and potential applications. Its synthesis is
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achievable through established organometallic routes, and its cation has known utility as a

photoacid generator in polymer chemistry. Further research into the specific properties and

applications of the bromide salt could reveal new opportunities in materials science and drug

discovery.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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